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Compound of Interest

Compound Name: Dienogest-d4

Cat. No.: B12415273

For researchers, scientists, and professionals in drug development, the procurement and
application of isotopically labeled compounds such as Dienogest-d4 are critical for robust and
accurate experimental outcomes. This guide provides an in-depth overview of Dienogest-d4,
including supplier information, key technical data, and generalized experimental workflows.

Dienogest-d4: An Overview

Dienogest-d4 is the deuterated form of Dienogest, a synthetic progestogen used in the
treatment of endometriosis. The incorporation of deuterium atoms (a stable isotope of
hydrogen) makes it a valuable tool in various research applications, particularly as an internal
standard in quantitative analyses using mass spectrometry.[1]

Sourcing Dienogest-d4: Supplier Information

Several chemical suppliers specialize in providing reference standards and isotopically labeled
compounds for research purposes. When selecting a supplier, it is crucial to consider factors
such as the availability of a Certificate of Analysis (COA), stated purity, and customer support.
The following table summarizes publicly available information for potential suppliers of
Dienogest-d4.
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. . Contact
Supplier Website . Notes
Information
Provides a Certificate
) ) --INVALID-LINK--, -- of Analysis with every
Simson Pharma simsonpharma.com
INVALID-LINK-- compound.[2] Offers
custom synthesis.[3]
States that Dienogest-
d4 can be used as a
medchemexpress.co )
MedChemExpress --INVALID-LINK-- tracer or internal
m
standard for NMR,
GC-MS, or LC-MS.[1]
Products are strictly
o o --INVALID-LINK--, +1 for research and
Clinivex theclinivex.com
(877)-861-1996 development
purposes.[4]
Provides a
comprehensive
--INVALID-LINK--, +1- . ]
Chemtos chemtos.com Certificate of Analysis

512-686-4444

with their labeled

compounds.[5]

Pharmaffiliates

pharmaffiliates.com

--INVALID-LINK--

Categorizes
Dienogest-d4 under
stable isotopes and
miscellaneous

compounds.

Technical Data Summary

The Certificate of Analysis is a critical document that provides detailed information about the

guality and purity of a chemical compound. While specific values will vary by batch and

supplier, the following table outlines the typical quantitative data provided for Dienogest-d4.
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Parameter Typical Specification Method of Analysis
Chemical Formula C20H21D4NO:2

Molecular Weight 315.45 g/mol Mass Spectrometry
Chemical Purity >98% HPLC, UPLC

Isotopic Purity =99 atom % D Mass Spectrometry, NMR
Appearance White to off-white solid Visual Inspection

Solubility Soluble in DMSO, Ethanol As per product datasheet[6]
Storage -20°C As per product datasheet[6]

Experimental Protocols: A Generalized Workflow

While specific experimental protocols will vary based on the research question and
instrumentation, the following section outlines a generalized workflow for the use of Dienogest-
d4 as an internal standard in a quantitative LC-MS (Liquid Chromatography-Mass
Spectrometry) analysis.

Objective

To accurately quantify the concentration of Dienogest in a biological matrix (e.g., plasma, tissue
homogenate) using Dienogest-d4 as an internal standard.

Materials

e Dienogest analytical standard

o Dienogest-d4 internal standard

 Biological matrix (e.g., plasma)

e LC-MS grade solvents (e.g., acetonitrile, methanol, water)
e Formic acid or other modifiers

e Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) materials
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o Calibrated pipettes and vials

Methodology

e Preparation of Standard Solutions:

o Prepare a stock solution of Dienogest and Dienogest-d4 in a suitable organic solvent
(e.g., methanol).

o Create a series of calibration standards by spiking known concentrations of the Dienogest
stock solution into the biological matrix.

o Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

e Sample Preparation:

o To each unknown sample, calibration standard, and QC sample, add a fixed amount of the
Dienogest-d4 internal standard solution.

o Perform an extraction procedure (e.g., protein precipitation followed by SPE or LLE) to
remove interfering substances from the matrix.

o Evaporate the solvent from the extracted samples and reconstitute in the mobile phase.

e LC-MS Analysis:

[e]

Inject the prepared samples onto an appropriate LC column.

o Develop a gradient elution method to achieve chromatographic separation of Dienogest
and Dienogest-d4 from other matrix components.

o Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for
the detection of both analytes.

o Monitor the specific precursor-to-product ion transitions for Dienogest and Dienogest-d4
using Multiple Reaction Monitoring (MRM).
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o Data Analysis:

o

Integrate the peak areas for both Dienogest and Dienogest-d4 in each sample.

[¢]

Calculate the peak area ratio (Dienogest / Dienogest-d4).

Construct a calibration curve by plotting the peak area ratio of the calibration standards

[¢]

against their known concentrations.

[¢]

Determine the concentration of Dienogest in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizing Workflows and Relationships

To further clarify the processes involved, the following diagrams, generated using the DOT
language, illustrate the procurement workflow and a generalized experimental logic.
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Procurement Workflow

Identify Research Need for Dienogest-d4

:

Search for Potential Suppliers

:

Request Quotations and Certificates of Analysis (COA)

:

Evaluate Supplier Information (Price, Purity, Availability)

:

Select Supplier and Place Purchase Order

:

Receive and Verify Compound with COA

Click to download full resolution via product page

Caption: Procurement workflow for Dienogest-d4.
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LC-MS Experimental Workflow

Prepare Calibration Standards and QC Samples

:

Spike Samples with Dienogest-d4 (Internal Standard)

:

Sample Extraction (SPE or LLE)

:

LC-MS Analysis

:

Data Processing and Quantification

:

Result Reporting

Click to download full resolution via product page

Caption: Generalized LC-MS experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. Dienogest D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

3. Dienogest D4 | CAS No- NA | Simson Pharma Limited [br.simsonpharma.com]
e 4. theclinivex.com [theclinivex.com]

5. chemtos.com [chemtos.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [A Technical Guide to Dienogest-d4: Sourcing and
Application for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415273#dienogest-d4-supplier-and-ordering-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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